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Compound of Interest

Compound Name:
Propyl 4-hydroxy-3-

methoxybenzoate

CAS No.: 6273-95-6

Cat. No.: B184999

Get Quote

Propyl vanillate (Propyl 4-hydroxy-3-methoxybenzoate), a propyl ester derivative of vanillic

acid, stands at the intersection of sustainable chemistry and functional materials science.

Vanillic acid itself is a promising bio-based monomer, readily derived from lignin, one of the

most abundant natural polymers on Earth.[1] The esterification to Propyl vanillate modifies its

physical properties, such as solubility and volatility, while retaining the core chemical

functionality of the vanilloid structure—most notably, its antioxidant potential. This guide

provides a comprehensive technical overview of the physical, chemical, and spectroscopic

properties of Propyl vanillate, offering field-proven insights and detailed experimental protocols

for researchers in drug development, materials science, and food chemistry.

Molecular Identity:

Systematic Name: Propyl 4-hydroxy-3-methoxybenzoate

CAS Number: 6273-95-6[2]

Molecular Formula: C₁₁H₁₄O₄[2]
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Molecular Weight: 210.23 g/mol [2]

Part 1: Physicochemical Properties
The physicochemical profile of a compound dictates its behavior in various matrices and is

fundamental to formulation, application, and biological interaction. While extensive

experimental data for Propyl vanillate is not broadly published, we can characterize its

properties through a combination of computational data and reasoned extrapolation from

closely related analogs.

Quantitative Data Summary
The following table summarizes key computed and expected physical properties for Propyl

vanillate.
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Property Value / Expected Behavior Data Source / Justification

Molecular Weight 210.23 g/mol ChemScene[2]

Melting Point (°C)

Not experimentally determined.

Expected to be a low-melting

solid at room temperature.

Based on analogs like Methyl

vanillate (64-67 °C) and the

plasticizing effect of a longer

alkyl chain.

Boiling Point (°C) Not experimentally determined.

Higher than analogs like

Methyl vanillate (285-287 °C)

due to increased molecular

weight.

Appearance
Expected to be a white to off-

white crystalline solid.

Common appearance for

purified phenolic esters.

Solubility

Water: Sparingly soluble.

Organic Solvents: Soluble in

polar organic solvents (e.g.,

ethanol, methanol, DMSO,

ethyl acetate).

The phenolic hydroxyl and

ester groups allow for

hydrogen bonding, but the

overall molecule has significant

non-polar character from the

propyl chain and aromatic ring.

LogP (Octanol/Water) 1.9676 Computational; ChemScene[2]

Topological Polar Surface Area

(TPSA)
55.76 Å² Computational; ChemScene[2]

Hydrogen Bond Donors 1 (Phenolic -OH) Computational; ChemScene[2]

Hydrogen Bond Acceptors

4 (2x Ester Oxygens, 1x

Methoxy Oxygen, 1x Hydroxyl

Oxygen)

Computational; ChemScene[2]

Causality Behind Physical Properties
Solubility: The molecular structure of Propyl vanillate presents a classic case of

amphiphilicity. The polar "head" consists of a phenolic hydroxyl group, an ester group, and a

methoxy group, all capable of engaging in hydrogen bonding with polar solvents like water

and alcohols.[3] However, the non-polar aromatic ring and the three-carbon propyl chain
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contribute significant hydrophobic character. This duality explains its limited solubility in water

and high solubility in moderately polar to polar organic solvents that can accommodate both

regions of the molecule.

Melting and Boiling Points: The melting and boiling points of phenolic esters are governed by

intermolecular forces: hydrogen bonding from the phenolic -OH group, dipole-dipole

interactions from the ester and methoxy groups, and van der Waals forces along the entire

molecule. While specific experimental values are unavailable, we can predict that Propyl

vanillate will have a higher boiling point than its shorter-chain analogs (methyl and ethyl

vanillate) due to increased van der Waals forces associated with its larger molecular mass.

Part 2: Chemical Properties and Reactivity
Antioxidant Activity: The Free Radical Scavenging
Mechanism
The primary chemical utility of Propyl vanillate, like many phenolic compounds, lies in its

antioxidant activity.[3][4] This function is almost entirely attributable to the phenolic hydroxyl (-

OH) group attached to the aromatic ring. It neutralizes highly reactive free radicals, which are

implicated in oxidative stress, material degradation, and food spoilage.

The dominant mechanism is Hydrogen Atom Transfer (HAT).[5] In this process, the phenolic

hydroxyl group donates its hydrogen atom to a free radical (R•), effectively neutralizing it. This

action transforms the Propyl vanillate into a phenoxyl radical.

Key Features of the Mechanism:

Donation: The O-H bond in the phenol group is relatively weak and readily cleaves to donate

a hydrogen atom.

Stabilization: The resulting Propyl vanillate phenoxyl radical is significantly stabilized by

resonance. The unpaired electron is delocalized across the aromatic ring and into the

carbonyl group of the ester, making it far less reactive than the initial free radical it quenched.

[5]

Chain Termination: By converting a highly reactive radical into a stable, resonance-

delocalized one, Propyl vanillate terminates the radical chain reaction that propagates
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Caption: Hydrogen Atom Transfer (HAT) mechanism of Propyl vanillate.

Stability and Degradation Pathways
Oxidative Stability: As an antioxidant, Propyl vanillate is designed to be oxidized. It is

sensitive to light, air, and pro-oxidant metals. For long-term storage, it should be kept in a

cool, dark place, preferably under an inert atmosphere (e.g., nitrogen).[2]

Hydrolytic Stability: The ester linkage is susceptible to hydrolysis, particularly under strong

acidic or basic conditions, which would yield vanillic acid and propanol. The compound

shows maximum stability in solutions with a pH between 4 and 5.[6]

Part 3: Spectroscopic Analysis (Predicted)
While experimental spectra for Propyl vanillate are not readily available in public databases, its

structure is simple enough to allow for a confident prediction of its key spectroscopic features

based on fundamental principles and data from analogous compounds. This predictive analysis

is a cornerstone of structural elucidation in chemical research.

¹H and ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon-hydrogen framework of a molecule. The predicted chemical shifts (δ) are relative to

tetramethylsilane (TMS).
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Assignment
¹H NMR (Predicted
δ, ppm)

¹³C NMR (Predicted
δ, ppm)

Rationale

Propyl (CH₃) ~1.0 (triplet) ~10

Aliphatic methyl

group, split by

adjacent CH₂.

Propyl (CH₂) ~1.8 (sextet) ~22

Aliphatic methylene,

split by adjacent CH₃

and CH₂ groups.

Propyl (O-CH₂) ~4.2 (triplet) ~67

Methylene group

attached to the

electronegative ester

oxygen, deshielded.

Methoxy (OCH₃) ~3.9 (singlet) ~56

Methyl group on an

electronegative

oxygen, no adjacent

protons.

Aromatic (C5-H) ~6.9 (doublet) ~115
Ortho to the hydroxyl

group.

Aromatic (C2-H) ~7.5 (doublet) ~112
Ortho to the ester

group.

Aromatic (C6-H)
~7.6 (doublet of

doublets)
~124

Ortho to both the

methoxy and ester

groups.

Phenolic (OH)
5.0 - 6.0 (broad

singlet)
-

Labile proton, signal

can be broad and its

position is

concentration/solvent

dependent.

Ester (C=O) - ~166

Carbonyl carbon,

significantly

deshielded.
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Aromatic (C1, C3, C4) - ~122, ~147, ~151

Quaternary carbons

attached to

substituents, identified

by their characteristic

shifts.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule based on their

vibrational frequencies.

~3400-3200 cm⁻¹ (broad): O-H stretching vibration of the phenolic hydroxyl group. The

broadness is due to hydrogen bonding.

~3100-3000 cm⁻¹ (sharp): Aromatic C-H stretching.

~2970-2850 cm⁻¹ (sharp): Aliphatic C-H stretching from the propyl and methoxy groups.

~1715-1690 cm⁻¹ (strong, sharp): C=O stretching of the conjugated ester carbonyl group.

This is one of the most prominent peaks.

~1600, ~1510 cm⁻¹ (medium): C=C stretching vibrations within the aromatic ring.

~1280-1200 cm⁻¹ (strong): Asymmetric C-O-C stretching of the ester group.

~1150-1050 cm⁻¹ (strong): Symmetric C-O-C stretching of the ester and ether groups.

UV-Visible Spectroscopy
UV-Vis spectroscopy provides information about electronic transitions within the molecule,

primarily related to its chromophore. The 4-hydroxy-3-methoxybenzoyl system is a strong

chromophore. In a solvent like ethanol or methanol, Propyl vanillate is expected to exhibit two

main absorption bands:

λ_max ≈ 260-270 nm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


λ_max ≈ 290-300 nm These absorptions correspond to π → π* transitions within the

substituted benzene ring. The exact positions can shift depending on the solvent and pH

(deprotonation of the phenolic hydroxyl in basic solution causes a bathochromic, or red,

shift).

Part 4: Experimental Protocols
The following protocols are standardized methodologies that can be readily applied to

determine the key properties of Propyl vanillate.

Protocol: Melting Point Determination by Differential
Scanning Calorimetry (DSC)
Causality: DSC measures the difference in heat flow required to increase the temperature of a

sample and a reference as a function of temperature.[7] An endothermic event, like melting,

requires an influx of energy to break the crystal lattice, which appears as a distinct peak on the

thermogram.[8] The onset of this peak is taken as the melting point.

Methodology:

Sample Preparation: Accurately weigh 2-5 mg of dry Propyl vanillate into a Tzero aluminum

DSC pan.[9] Place the corresponding lid on top.

Encapsulation: Crimp the pan hermetically using a sample press to ensure a sealed

environment and prevent sublimation.

Reference Pan: Prepare an empty, hermetically sealed Tzero aluminum pan to serve as the

reference.

Instrument Setup: Place the sample pan and reference pan into the DSC autosampler tray or

manual cell.

Thermal Program:

Equilibration: Equilibrate the cell at 25°C.
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Heating Ramp: Ramp the temperature from 25°C to a temperature well above the

expected melting point (e.g., 120°C) at a controlled rate of 10°C/min under a nitrogen

purge (50 mL/min).

Isothermal Hold: Hold at the final temperature for 2 minutes to ensure complete melting.

Cooling Ramp: Cool the sample back to 25°C at 10°C/min.

Data Analysis: Analyze the heat flow versus temperature curve from the heating ramp. The

melting point (Tm) is determined as the onset temperature of the endothermic melting peak.

The area under the peak corresponds to the enthalpy of fusion (ΔHm).

Caption: Workflow for Melting Point Determination using DSC.

Protocol: Antioxidant Activity by DPPH Radical
Scavenging Assay
Causality: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a colorimetric method to

determine antioxidant capacity.[10] DPPH is a stable free radical with a deep violet color. When

it accepts a hydrogen atom from an antioxidant, it is reduced to the non-radical form, DPPH-H,

which is pale yellow.[11] The degree of color change, measured as a decrease in absorbance

at ~517 nm, is directly proportional to the radical scavenging activity of the sample.

Methodology:

Reagent Preparation:

DPPH Stock Solution: Prepare a ~120 µM solution of DPPH in methanol.[12] Store in an

amber bottle at 4°C. The absorbance of this solution at 517 nm should be ~1.0.

Sample Stock Solution: Prepare a 1 mg/mL stock solution of Propyl vanillate in methanol.

Positive Control: Prepare a 1 mg/mL stock solution of a known antioxidant (e.g., Ascorbic

Acid or Trolox) in methanol.

Serial Dilutions: From the sample and positive control stock solutions, prepare a series of

dilutions in methanol to test a range of concentrations (e.g., 1 to 200 µg/mL).
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Assay Procedure (96-well plate format):

Blank: To triplicate wells, add 200 µL of methanol.

Control (A_control): To triplicate wells, add 100 µL of methanol and 100 µL of the DPPH

working solution.

Sample (A_sample): To triplicate wells, add 100 µL of each Propyl vanillate dilution and

100 µL of the DPPH working solution.

Positive Control: To triplicate wells, add 100 µL of each positive control dilution and 100 µL

of the DPPH working solution.

Incubation: Mix the plate gently and incubate in the dark at room temperature for 30 minutes.

[12]

Measurement: Read the absorbance of all wells at 517 nm using a microplate reader.

Calculation:

Calculate the percentage of radical scavenging activity (% Inhibition) for each

concentration using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] *

100[10]

Plot % Inhibition versus concentration and determine the IC₅₀ value (the concentration

required to scavenge 50% of the DPPH radicals).
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Caption: Workflow for the DPPH Radical Scavenging Assay.
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Part 5: Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for Propyl vanillate is not widely

available, safe handling practices can be inferred from its chemical class (phenolic ester).

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Handling: Avoid inhalation of dust or vapors. Handle in a well-ventilated area or a chemical

fume hood. Avoid contact with skin and eyes.[6]

Storage: Store in a tightly sealed container in a cool, dry, and dark place away from

incompatible materials such as strong oxidizing agents, acids, and bases.[2]

Conclusion
Propyl vanillate is a functionalized aromatic compound with significant potential derived from its

bio-based origin and inherent antioxidant properties. Its physicochemical profile is dominated

by the interplay between its polar phenolic head and its more hydrophobic ester tail, rendering

it soluble in a range of organic solvents. The key to its chemical utility is the phenolic hydroxyl

group, which acts as a potent free-radical scavenger via a hydrogen atom transfer mechanism.

While further experimental characterization is needed to precisely define its thermal properties

and spectroscopic signatures, the foundational data and protocols presented in this guide

provide a robust framework for scientists and researchers to effectively utilize, analyze, and

innovate with Propyl vanillate in diverse applications.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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